Cas no 1805479-75-7 (2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride
• CAS No: 1805479-75-7
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4887313
• Update Time: 2025-07-19

2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-5(13)2-1-3(11)7(14)12-4(2)6(9)10/h1,6H,(H,12,14)
• InChI Key： FXGSVYGCLZINHZ-UHFFFAOYSA-N
• SMILES： IC1C(NC(C(F)F)=C(C(=O)Cl)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Additional information on 2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride

Introduction to 2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride (CAS No. 1805479-75-7)

2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride (CAS No. 1805479-75-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, an iodine substituent, and a pyridine ring with a carbonyl chloride moiety. These functionalities endow the compound with a wide range of potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The difluoromethyl group is known for its ability to modulate the electronic properties and metabolic stability of molecules, making it a valuable substituent in drug design. The presence of this group can enhance the lipophilicity and bioavailability of compounds, which are crucial factors in the optimization of drug candidates. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, contributing to the compound's solubility and reactivity. The iodine substituent, on the other hand, provides a handle for further chemical modifications through various iodine-mediated reactions, such as Suzuki coupling and Sonogashira coupling.

The pyridine ring is a fundamental building block in many biologically active molecules due to its aromaticity and nitrogen-containing functionality. The presence of this ring can influence the compound's pharmacological properties, such as receptor binding affinity and selectivity. The carbonyl chloride moiety is a reactive functional group that can undergo nucleophilic acyl substitution reactions, making it an excellent precursor for the synthesis of amides, esters, and other derivatives.

Recent research has highlighted the potential of 2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride in various applications. For instance, studies have shown that compounds with similar structural motifs exhibit potent anti-cancer activities by targeting specific signaling pathways involved in tumor growth and metastasis. One notable example is the inhibition of kinases such as PI3K and mTOR, which are key regulators of cell proliferation and survival.

In addition to its potential in cancer therapy, this compound has also been explored for its antimicrobial properties. Research has demonstrated that difluoromethylated pyridines can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria by disrupting essential cellular processes. This makes them promising candidates for the development of new antibiotics to combat multidrug-resistant pathogens.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride typically involves multistep procedures that leverage modern synthetic methodologies. One common approach is to start with a suitable pyridine derivative and introduce the difluoromethyl group through electrophilic fluorination reactions. Subsequent steps may include hydroxylation, iodination, and conversion to the corresponding acid chloride using thionyl chloride or similar reagents.

The versatility of this compound extends beyond medicinal chemistry into other areas such as materials science. For example, compounds with similar structures have been used as building blocks for the synthesis of conjugated polymers with tunable electronic properties. These polymers have found applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-5-iodopyridine-3-carbonyl chloride (CAS No. 1805479-75-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups offers numerous opportunities for chemical modifications and biological applications. As research continues to uncover new insights into its properties and behavior, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in medicinal chemistry and beyond.